Cas no 14157-00-7 ((2-aminoethyl)(methyl)(propan-2-yl)amine)

• Product Name: (2-aminoethyl)(methyl)(propan-2-yl)amine
• CAS No: 14157-00-7
• MF: C₆H₁₆N₂
• MW: 116.204641342163
• CID: 1011344
• PubChem ID: 16784595
• Update Time: 2025-11-06

(2-aminoethyl)(methyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl n-isopropylethylene diamine
• (2-aminoethyl)(methyl)(propan-2-yl)amine
• EN300-64614
• 14157-00-7
• SCHEMBL4930938
• (2-AMINOETHYL)(ISOPROPYL)METHYLAMINE
• F2187-0385
• CS-0253520
• (2-aminoethyl)(methyl)propan-2-ylamine
• QZNLXSYPOLTMIP-UHFFFAOYSA-N
• AKOS000140191
• N-isopropyl-N-methylethylenediamine
• N'-methyl-N'-propan-2-ylethane-1,2-diamine

• MDL： MFCD09731337
• Inchi： 1S/C6H16N2/c1-6(2)8(3)5-4-7/h6H,4-5,7H2,1-3H3
• InChI Key： QZNLXSYPOLTMIP-UHFFFAOYSA-N
• SMILES： N(C)(CCN)C(C)C

Computed Properties

• Exact Mass: 116.131348519g/mol
• Monoisotopic Mass: 116.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.3Ų

Additional information on (2-aminoethyl)(methyl)(propan-2-yl)amine

Market Research and Analysis of (2-aminoethyl)(methyl)(propan-2-yl)amine in the Chemical-Biomedical Field

The compound (2-aminoethyl)(methyl)(propan-2-yl)amine, identified by the CAS number 14157-00-7, has garnered significant attention in the chemical-biomedical industry due to its versatile applications. This molecule, commonly referred to as triethylamine or TEA, is widely utilized in organic synthesis, pharmaceutical development, and biotechnological processes. Its role as a base and catalyst in various chemical reactions has made it an essential component in the production of drugs, agrochemicals, and specialty chemicals.

Recent studies have highlighted the increasing demand for TEA in the pharmaceutical sector, particularly in the synthesis of active pharmaceutical ingredients (APIs) and intermediates. The compound's ability to facilitate nucleophilic substitutions and deprotonation reactions has positioned it as a critical reagent in drug discovery pipelines. Moreover, its application in peptide synthesis and antibody-drug conjugates (ADCs) has further underscored its importance in modern medicinal chemistry.

Market analysis indicates a growing preference for high-purity TEA grades among manufacturers and research institutions. The demand for TEA is expected to rise with the expansion of biopharmaceutical industries and the increasing focus on personalized medicine. Key players in the market are investing in advanced purification technologies to meet these stringent quality requirements.

From a supply chain perspective, global production capacities for TEA are concentrated in regions with robust chemical manufacturing infrastructure, such as Asia-Pacific and North America. These regions are also witnessing increased R&D activities aimed at optimizing TEA synthesis processes and reducing environmental footprints. Collaborations between suppliers and academic institutions are driving innovations in green chemistry approaches for TEA production.

In conclusion, (2-aminoethyl)(methyl)(propan-2-yl)amine continues to play a pivotal role in advancing the chemical-biomedical field. Its versatility across multiple applications ensures sustained demand, while ongoing advancements in production techniques are addressing challenges related to cost efficiency and sustainability.